Journal Name:Energetic Materials Frontiers
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An efficient ray tracing methodology for the numerical analysis of powder bed additive manufacturing processes
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.addma.2023.103706
This paper presents a ray tracing model to simulate the laser-powder bed interaction for additive manufacturing processes. Ray tracing is a technique that is able to accurately and efficiently capture the interaction of light with multiple objects with complex geometries made of different materials. In the proposed methodology the laser energy distribution is modelled by a finite number of rays which are traced through the powder bed that is modelled as stacked spherical particles. The proposed ray tracing methodology addresses the reflection and refraction of light using the Fresnel equations and its absorption using a Beer–Lambert law.Simulations of a stationary laser on a powder bed show that for metallic materials the effect of polarisation of the light on the energy distribution in the powder bed is negligible. In addition, it is demonstrated that the refracted rays are fully absorbed by single powder particles. The results of a stationary polarised laser under a range of angles of illumination indicate a significant absorption difference at high angles.In order to increase computational efficiency, a closed form relation for an equivalent, homogenised volumetric laser heat source has been derived, whereby the shape and power profile of the laser matches the ray tracing results. Simulating single scan lines by varying power, spot size and speed demonstrates that the model accurately captures a moving laser in a DEM simulation, revealing the relations between single scan line dimensions and printer settings.
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A closed-loop minimally invasive 3D printing strategy with robust trocar identification and adaptive alignment
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.addma.2023.103701
In vivo bioprinting, as an on-site management and fabrication technique, creates artificial tissues directly at the site of tissue injury within the body and presents promising clinical potential. The combination with minimally invasive surgery (MIS) extends in vivo bioprinting to internal tissues and broadens its therapeutic targets. However, the challenging alignment procedure and non-adjustable fulcrums in MIS may contradict the positional changes of the incision under respiration-induced dynamic conditions, thereby increasing the incisional stress and the risk of postoperative herniation. Herein, we propose a closed-loop minimally invasive printing strategy based on precise incision positioning. A novel binary chromatic ring array marker is designed for robust trocar identification, which constitutes a closed-loop system with a 7-axis bioprinting robot to perform minimally invasive printing while adapting to moving incisions. Combining the developed GP/NHS hydrogel with favorable printability and enhanced tissue adhesion, we demonstrated adaptive in vivo three-dimensional printing on both planar and natural liver surfaces, presenting submillimeter printing accuracy, real-time trocar alignment at 30 Hz, and minimal contact force containment at incisions. This study provides improved adaptability for respiration-affected intracorporal operations, which promotes the development and clinical application of in vivo bioprinting and demonstrates the potential to extend to other MIS procedures
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Physics-added neural networks: An image-based deep learning for material printing system
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.addma.2023.103668
Drop-on-demand material printing condition optimization with empirical knowledge based on the trial-and-error method and implementation of computational fluid dynamics (CFD) requires a significant amount of time and costs. In addition, current state-of-the-art neural network algorithms can reduce such time and cost by predicting droplet formation over a temporal domain; however, insufficient data and physical inconsistencies across output results limit their extrapolative prediction performance. In this study, we performed multi-GPU-implemented CFD simulations to collect large-scale training data, and we propose a novel algorithm for embedding physics knowledge in neural networks: physics-added neural networks. Integrating an image-to-image deep learning algorithm with our novel physics-embedding module, we obtain more consistent physical characteristics of the material printing process, such as mass and energy. Furthermore, by guiding the neural network to adhere to mass and energy conservation laws, the possible solution space of neural network training is restricted, which enhances convergence stability and decreases training time.
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Controlling residual stress in material extrusion 3D printing through material formulation
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.addma.2023.103678
Material Extrusion (ME) 3D printing is a popular method of rapid prototyping with large-scale manufacturing potential. One obstacle to scalability is residual stress within printed structures. When this stress is released as a process of aging or heating, structural warpage and layer delamination occur which compromise the strength and longevity of printed parts. Our group has focused on developing feedstock formulations and processing protocols to strengthen interfilament interfaces and reduce structural anisotropy in ME, and there is a need to also understand the impact of modifying the feedstock molecular design on the residual stress of resultant printed parts. Thus, in this work, residual stress in monoliths printed using fused filament fabrication (FFF) was monitored by measuring the irreversible thermal strain of the monoliths with thermal annealing. To mimic previous studies by our group, the effects of the addition of nanographene sheets or an organic photoinitiator to the PLA feedstock, as well as the exposure of the deposited filament to ultraviolet radiation during the materials extrusion printing, on the residual stress were investigated. Samples printed from feedstocks containing the nanographene and photoinitiator additives had higher relative strain compared to samples printed from unmodified PLA; however, in-situ illumination of prints with ultraviolet light led to significantly lower residual strain in the samples with photoinitiator or graphene than those made with unmodified PLA. We interpret the decrease in residual strain to correlate to the inhibition of residual stress release in the printed structure due to mechanisms that inhibit polymer mobility; namely, grafting or crosslinking reactions stimulated by the additive components in conjunction with ultraviolet illumination. Accounting for changes in the void spaces inside the printed structures leads to little change in the strain values of the monoliths, confirming that the residual stress related strain is primarily within the filamentous regions. The results provide molecular-level insight into pathways to alter polymer feedstock formulation to influence residual stress and offer valuable routes to increase the long-term structural fidelity, stability, and usability of 3D-printed structures.
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Ultrasound particle lensing: Powder stream control in directed energy deposition using acoustic radiation force fields
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.addma.2023.103698
Further industrial adoption of directed energy deposition via powder-feeding (DED-PF), a class of additive manufacturing (AM) techniques, will require building large parts quickly and more reliably. Both aims may be achieved by fine control of the powder stream “spot size” to print fine features, while keeping a high catchment efficiency. This article describes the first demonstration of a solid-state control method for powder stream morphology in a laser DED-PF machine (LDED-PF), called ultrasound particle lensing (UPL). UPL uses an ultrasound phased array that produces a region of high-intensity ultrasound that can focus and deflect a metal powder stream before it reaches the build plate. The ability of UPL to focus a powder stream is demonstrated by printing Ti6Al4V tracks on a Ti substrate. The particles had an average size of 88μm, and an average speed of 3.6 m/s. For the reported setup, an average increase of 111% in track cross-sectional area and corresponding catchment efficiency were observed, using a laser power of 900 W and an array voltage of 10 V. Further track geometric features while applying 10 and 14 V to the array as well as further possible applications of UPL technology are also discussed.
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Influence of fluorescent dopants on the vat photopolymerization of acrylate-based plastic scintillators for application in neutron/gamma pulse shape discrimination
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-07-03 , DOI: 10.1016/j.addma.2023.103688
Plastic scintillators, a class of solid-state materials used for radiation detection, were additively manufactured with vat photopolymerization. The photopolymer resins consisted of a primary dopant and a secondary dopant dissolved in a bisphenol A ethoxylate diacrylate-based matrix. The absorptive dopants significantly influence important print parameters, for example, secondary dopants decrease the light penetration depth by a factor > 12 ×. The primary dopant 2,5-diphenyloxazole had minimal impact on the printing process even when loaded at 25 % by mass of the resin. Working curve measurements, which relate energy dose to cure depth, were performed as a function of feature size to further assess the influence of dopants. Photopatterns smaller than 150 µm width had apparent increases in critical energy dose compared to larger photopatterns, while all resins maintained printed features in line gratings with 50 µm of separation. Printed scintillator monoliths were compared to scintillators cast by traditional molding, demonstrating that the layer-by-layer printing process does not decrease scintillation response. A maximum light output of 31 % of a benchmark plastic scintillator (EJ-200) and successful pulse shape discrimination were achieved with 20 % by mass 2,5-diphenyloxazole as the primary dopant and 0.1 % by mass 9,9-dimethyl-2,7-distyrylfluorene as the secondary dopant in printed scintillator samples.
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Laser-directed energy deposition of in-situ titanium-matrix coatings with a Ti-B4C cored wire
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.addma.2023.103682
To improve the wear resistance of TC4 alloy, laser-directed energy deposition combined with in-situ synthesis method was developed to fabricate titanium carbides and titanium (di)borides reinforced titanium matrix composite coatings, utilizing a Ti-B4C cored wire as feedstocks. The processing characteristics of typical metal transfer modes during wire deposition process were investigated. A process map was established to reveal the correspondence between the operating parameters and the wire transfer behaviors including melt spreading transfer, slag column transfer and wire inserting transfer. The deposited coatings comprised of the Ti matrix and the in-situ synthesized reinforcing phases of TiB2, TiB and TiC, with the majority of the reinforcing phases combining into a sort of intergrowth structures. In this study, the formation mechanism of the intergrowth structures as well as the microstructure evolution of the coatings produced with different transfer modes were systematically analyzed. The deposition with slag column transfer provided an appropriate mass flux matching with the laser energy, forming a coating with dense microstructures dominated by the TiB2/TiB/TiC intergrowth structures, while the other two modes resulted in the limited volume fraction of reinforcing phases or un-melted defects in the coatings. The TiB2/TiB/TiC and TiB/TiC intergrowth structures provided a large load-bearing capacity, leading to the enhancement of the wear resistance. The coating fabricated under the slag column transfer mode displayed the best wear resistance which was 11.71 times higher than that of TC4 substrate, and the wear mechanism was slight adhesive wear.
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Understanding cellular structure formation in rapidly solidified Al–Ni alloys by constructing solidification microstructure selection maps
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-06-26 , DOI: 10.1016/j.addma.2023.103671
The eutectic solidification strategy has been widely implemented in Al–Si, Al–Ni, and Al–Ce alloys to suppress cracking during laser powder bed fusion (LPBF) processes. More significantly, the resultant cellular structures that comprise cells and eutectic networks at the cell boundaries, have exhibited great potential for improving strength and ductility. However, the formation mechanism of cellular structures during rapid solidification (RS) has not been thoroughly understood, impeding the fine-tuning of cells and eutectic networks in additive manufacturing (AM). In this study, the solidification microstructure selection maps of the Al–Ni system for directional solidification are constructed based on the Al–Ni phase diagram, the eutectic coupled zone (ECZ), the Mullins–Sekerka stability criterion, and the limit of absolute stability. During the map construction process, holding the idea that the divorced eutectic reaction occurs when the width of the liquid entrapped at the α-Al cell boundaries is comparable to the Al–Al3Ni eutectic spacing, a model criterion evaluating the formation of Al–Ni divorced eutectic is proposed by integrating eutectic and dendritic growth models. Then the formation regions of the cellular structures containing Al3Ni divorced eutectic networks are determined in the maps. Finally, the formation of cellular structures in the Al–Ni system under LPBF conditions is elucidated with the help of the microstructure selection maps in composition–interface temperature (C0–Ti) space and temperature gradient–solidification velocity (G–V) space. The outcomes of this study may provide a basic idea for tailoring the cellular structures of eutectic Al alloys fabricated by the LPBF technique.
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Numerical investigation of balling defects in laser-based powder bed fusion of metals with Inconel 718
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.addma.2023.103658
Balling is one of the main single melt track defects limiting stable production of dense parts with laser-based powder bed fusion of metals (PBF-LB/M) additive manufacturing. A fundamental understanding of balling therefore is critical for process control and optimization. Violent interface dynamics present a severe challenge for mesh-based numerical schemes, and can be dealt with by particle methods. In this study, we focus on investigating single melt tracks by smoothed particle hydrodynamics (SPH). The considered regime is characterized by long liquid melt pools and remelting of the previous layer. The balling mechanism is driven by Marangoni and capillary forces. The resulting convective melt flux leads to the accumulation of melt in the tail region and leaves an exposed area of marginal layer build-up. In addition to the competing mechanisms of solidification and spreading, a competition between spreading and melt contraction shortly after the melt pinch-off is observed. We find a similar balling behavior yet different ball size at different laser power settings. We stress that SPH with accurate interface modeling has the capability to quantify balling processes and to improve the understanding of balling mechanisms.
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A comparative study of Kim-Kim-Suzuki (KKS), Partition Coefficient Relaxation (PCR), and Finite Interface Dissipation (FID) phase field models for rapid solidification
Energetic Materials Frontiers ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.addma.2023.103704
The properties and performance of additively manufactured metals are linked to, and sometimes directly controlled by, the microstructures formed under rapid solidification conditions in the melt pool. Predictive simulations of rapid solidification microstructures can provide understanding of the underlying materials phenomena and could replace and/or supplement expensive and time consuming physical experiments. Phase-field (PF) models are a natural and popular choice for this task, but multiple PF models for rapid solidification now exist and their relative merits have not been assessed in detail. Here we compare three PF models – Kim-Kim-Suzuki (KKS), partition coefficient relaxation (PCR), and finite interface dissipation (FID) – in terms of their results for (i) primary dendrite arm spacing, (ii) partition coefficient, and (iii) transition velocity between cellular and planar growth, all during rapid solidification. Ti-50 at.%Nb is used as a model alloy, with thermodynamic free energies imported from CALPHAD databases. The comparison is made at large growth rates where the system is under highly non-equilibrium conditions. We show that the PCR model converges roughly to the KKS model under these conditions, whereas the FID model produces somewhat different but still sensible results due to different underlying assumptions. The advantages of the PCR model are in numerical stability, close relation to the well-established KKS model, simplicity via use of a single kinetic interfacial parameter, and ease and efficiency of extension to alloys with more chemical elements. The advantages of the FID model are in physical interpretability, direct connection to the physical interfacial mobility, potentially greater flexibility via variation of two kinetic interfacial parameters, and proper convergence to no segregation at large velocities.
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Supplementary Information
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